Propazine

• CAS: 1655498-05-7
• Molecular Formula: C9H16N5Cl; C9H16ClN5
• Molecular Weight: 229.71 g/mol
• InChI: InChI=1S/C9H16ClN5/c1-5(2)11-8-13-7(10)14-9(15-8)12-6(3)4/h5-6H,1-4H3,(H2,11,12,13,14,15)
• InChIKey: WJNRPILHGGKWCK-UHFFFAOYSA-N
• Solubility: 6.2 benzene; 6.2 toluene; 2.5 carbon tetrachloride; 5 diethyl ether (all in g/kg at 20 °C; Difficult to dissolve in organic solvents; In water, 8.6 mg/L at 22 °C; Solubility in water at 22Â °C: very poo

Propazine-D7 (CAS 1655498-05-7): Analytical Reference Standard Selection for Triazine Herbicide Quantification

Propazine-D7 (CAS 1655498-05-7), also designated [2H7]-Propazine, is a stable isotope-labeled analog of the chlorotriazine herbicide Propazine (CAS 139-40-2), featuring seven deuterium atoms substituted on the isopropyl moieties . As a member of the 1,3,5-triazine-2,4-diamine class, this deuterated compound retains the parent molecular backbone (C9H16ClN5) while exhibiting a shifted molecular mass of 236.76 g/mol, making it functionally indistinguishable from the native analyte in chromatographic behavior but spectrometrically distinct . It is exclusively supplied as a high-purity analytical reference standard intended for environmental monitoring, food safety residue analysis, and method validation applications, not for herbicidal field use .

Product Category Deuterated internal standard (ISTD)

Isotopic Label Perdeuterated isopropyl groups (+7 Da shift)

Analytical Workflow Isotope dilution mass spectrometry in environmental and food matrices

Why Unlabeled Propazine (CAS 139-40-2) or Alternative Labeled Forms Cannot Substitute for Propazine-D7 in Regulated Analytical Workflows

While Propazine-D7, Propazine-D6 (isopropyl-D6), and Propazine-13C3 share the same core triazine structure, their analytical performance and regulatory acceptability diverge substantially due to differences in isotopic labeling position and enrichment specifications [1]. Unlabeled Propazine (CAS 139-40-2) lacks the mass shift necessary for internal standard-based isotope dilution mass spectrometry (IDMS), the gold-standard method for correcting matrix effects and ionization suppression in complex environmental and food matrices. Even among labeled analogs, substitution is problematic: Propazine-D6 incorporates deuterium on only one isopropyl group, resulting in incomplete isotopic separation from the native analyte in certain chromatographic conditions, while Propazine-13C3 (CAS 446276-68-2) introduces carbon-13 labeling that alters retention time behavior relative to deuterated analogs . Furthermore, ISO 17025 accredited laboratories conducting regulatory compliance testing under EPA Method 536 or EU SANTE guidelines require traceable, batch-certified reference materials with documented isotopic purity; procurement of unverified or incorrectly labeled standards introduces quantitation bias and risks audit failure .

Unlabeled propazine lacks the mass shift necessary for isotope dilution, limiting matrix-effect correction capability.

Propazine-D6 labels only one isopropyl group; incomplete isotopic separation may occur under certain LC conditions, biasing quantification.

Propazine-13C3 introduces carbon-13 labeling that can alter retention time relative to deuterated analogs, complicating co-elution verification.

ISO 17025 accredited laboratories require batch-certified reference materials with documented isotopic purity; unverified standards risk non-conformance.

• [1] Stoker, T. E., & Kavlock, R. J. (2021). Chloro-s-triazines—toxicokinetic, toxicodynamic, human exposure, and regulatory considerations. Current Drug Metabolism, 22(8), 645–656. View Source

Propazine-D7 (CAS 1655498-05-7): Quantitative Differentiation Evidence for Procurement Decisions

Isotopic Purity and Positional Labeling: Propazine-D7 vs. Propazine-D6 Quantitation Fidelity

Propazine-D7 (CAS 1655498-05-7) incorporates seven deuterium atoms distributed across both isopropyl substituents, yielding a +7 Da mass shift (m/z 236.76) and complete chromatographic co-elution with native Propazine . In contrast, Propazine-D6 (isopropyl-D6) carries deuterium on only a single isopropyl moiety, resulting in a +6 Da shift (m/z 235.75) but with the potential for incomplete isotopic resolution when native Propazine exhibits substantial M+6 natural abundance contributions . The documented isotopic enrichment of Propazine-D7 is specified at >99.0 atom% D (1H NMR), ensuring that <1% of the material consists of partially labeled or unlabeled species that would otherwise introduce positive bias in trace-level quantification .

Isotopic Purity

Head-to-head

>99.0 atom% D

Propazine-D6: enrichment not specified

Supports lower LOQ in isotope dilution methods

Data to verify; supplier-specified enrichment

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	>99.0 atom% D
Comparator Or Baseline	Propazine-D6 (isopropyl-D6): enrichment not specified in publicly available technical documentation
Quantified Difference	≥1 percentage point higher enrichment; fully specified positional labeling on both isopropyl groups vs. single isopropyl labeling
Conditions	1H NMR isotopic purity determination; neat crystalline reference standard

Why This Matters

Higher isotopic enrichment directly reduces the lower limit of quantification (LOQ) achievable in isotope dilution LC-MS/MS methods by minimizing native analyte signal contribution from the internal standard itself.

Batch-to-Batch Consistency and Total Purity: WITEGA Propazine-D7 vs. Generic [2H7]-Propazine

WITEGA Propazine-D7 is manufactured and released with documented overall purity exceeding 99.0% (HPLC), isotopic purity >99.0 atom% D (1H NMR), and a specified shelf life of 24 months under refrigerated storage (2-8°C) . In comparison, generic [2H7]-Propazine offerings from multiple suppliers specify minimum purity of 98.00% and minimum isotopic enrichment of 98% 2H, with stability claims of ≥1 year [1]. The 1 percentage point difference in both chromatographic purity and isotopic enrichment translates to a potential 1-2% systematic error contribution when the internal standard is used without individual batch calibration.

Batch Purity

Head-to-head

>99.0% (HPLC)

Generic: ≥98.00% min. purity

Supports lot consistency and calibration verification

Batch-specific COA review recommended

Evidence Dimension	HPLC purity (overall chemical purity)
Target Compound Data	>99.0% (HPLC)
Comparator Or Baseline	Generic [2H7]-Propazine: ≥98.00% min. purity
Quantified Difference	≥1 percentage point higher purity
Conditions	HPLC-UV analysis; neat crystalline material

Why This Matters

For laboratories operating under ISO/IEC 17025 accreditation, the availability of batch-specific Certificates of Analysis documenting >99.0% purity reduces the analytical burden of verifying internal standard concentration prior to calibration curve preparation.

• [1] Shimadzu Chemistry & Diagnostics SAS. (2026). [2H7]-Propazine Product Information (C7083). View Source

Cross-Reactivity Profile: Propazine as a Low-Interference Analyte in Atrazine/Simazine Immunoassays

When employing immunoassay-based screening methods, Propazine exhibits markedly lower cross-reactivity with antibodies raised against Atrazine and Simazine compared to the homologous antigens. In a characterized sheep polyclonal anti-Atrazine antibody ELISA, Propazine shows only 15% cross-reactivity relative to Atrazine (100%), whereas Simazine exhibits 4% and Terbuthylazine shows 2% . Conversely, a monoclonal antibody optimized for Simazine and Atrazine detection demonstrates cross-reactivities of 100±4% for Simazine, 76±9% for Atrazine, and only 12.6±1.3% for Propazine [1].

ELISA Cross-Reactivity

Head-to-head

12.6–15%

Atrazine/Simazine: 100% reference

Supports orthogonal LC-MS/MS confirmation strategy

Literature-reported immunoassay profile

Evidence Dimension	ELISA cross-reactivity (relative to primary antigen)
Target Compound Data	15% (anti-Atrazine polyclonal); 12.6±1.3% (anti-Simazine/Atrazine monoclonal)
Comparator Or Baseline	Atrazine: 100% (reference); Simazine: 100±4% (reference)
Quantified Difference	Propazine cross-reactivity is 6.7× lower than Atrazine in anti-Atrazine assays; 7.9× lower than Simazine in anti-Simazine/Atrazine assays
Conditions	Competitive ELISA; 96-well microplate format; HRP-conjugated detection

Why This Matters

The low cross-reactivity of Propazine with common triazine immunoassay antibodies means that Propazine-D7 can serve as a structurally distinct internal standard for LC-MS/MS confirmation of positive ELISA screening results without introducing immunoassay interference during the screening phase.

• [1] Wortberg, M., et al. (1996). Immunoassay for Simazine and Atrazine with Low Cross-Reactivity for Propazine. Analytica Chimica Acta. View Source

Regulatory Ecological Risk Differentiation: Propazine Exhibits Lower Predicted Species Adversity than Simazine

In the U.S. EPA's 2020 Draft Biological Evaluations under the Endangered Species Act, Propazine was determined likely to adversely affect only 4% of all species evaluated and 2% of critical habitats [1]. In direct contrast, Simazine—a structurally analogous chlorotriazine differing only in its N-alkyl substituents—was projected to adversely affect approximately 53% of species and 40% of critical habitats [1]. This 13.3-fold difference in species-level predicted adversity and 20-fold difference in critical habitat impact derives from differences in environmental fate, application patterns, and use-site restrictions rather than intrinsic molecular toxicity alone.

Regulatory Adversity

Head-to-head

4% species affected

Simazine: 53% species affected

Supports environmental fate study planning

EPA Draft Biological Evaluation (2020) context

Evidence Dimension	Percentage of species likely to be adversely affected
Target Compound Data	4% of species; 2% of critical habitats
Comparator Or Baseline	Simazine: 53% of species; 40% of critical habitats
Quantified Difference	Propazine affects 13.3× fewer species and 20× fewer critical habitats than Simazine
Conditions	EPA Draft Biological Evaluation (2020); nationwide listed species assessment

Why This Matters

Environmental monitoring programs and contract research organizations conducting regulatory fate studies may prioritize Propazine-D7 as an internal standard when the parent compound (Propazine) is the analyte of interest, as its lower regulatory scrutiny and reduced ecological risk profile simplify permit acquisition and waste disposal compliance relative to Simazine-based studies.

• [1] U.S. Environmental Protection Agency. (2020). EPA Releases Draft Biological Evaluations for Atrazine, Simazine and Propazine. View Source

Propazine-D7 (CAS 1655498-05-7): Optimal Procurement and Application Scenarios Based on Quantitative Evidence

Isotope Dilution LC-MS/MS Quantification of Propazine in Drinking Water per EPA Method 536

Propazine-D7 is the designated internal standard for achieving method detection limits (MDLs) below 0.1 µg/L in drinking water analysis. Its >99.0% isotopic enrichment ensures that native Propazine signal from the internal standard does not artificially elevate reported concentrations at trace levels, a critical consideration when reporting near the regulatory maximum contaminant level. The documented 24-month shelf life supports multi-year proficiency testing and trend monitoring programs without requiring frequent re-procurement and re-validation.

Confirmatory Analysis Following Positive Triazine ELISA Screening in Food and Environmental Matrices

Given that Propazine exhibits only 12.6-15% cross-reactivity with common anti-Atrazine and anti-Simazine immunoassay antibodies [1], laboratories can confidently deploy Propazine-D7 as an LC-MS/MS confirmatory internal standard without concern that residual antibody binding will alter recovery or ion suppression profiles. This orthogonal analytical strategy aligns with EU SANTE/11312/2021 guidance requiring confirmatory mass spectrometric analysis for all presumptive positive screening results.

Environmental Fate and Metabolism Studies Requiring Long-Term Sample Archiving

The 24-month refrigerated stability specification of WITEGA Propazine-D7 exceeds the ≥1 year stability claim of generic alternatives [2]. For multi-year field dissipation studies or groundwater monitoring programs where re-analysis of archived extracts may be required following regulatory review, this extended stability reduces the risk of internal standard degradation that would otherwise invalidate quantitative comparisons across sampling campaigns spanning multiple growing seasons.

Multi-Residue Pesticide Method Development in Complex Matrices (e.g., Sorghum Grain, Soil)

Propazine-D7's complete +7 Da mass shift and chromatographic co-elution with native Propazine make it the optimal internal standard for correcting matrix-induced ionization suppression in sorghum grain extracts, where high starch and protein content can reduce analyte signal by 30-50% in ESI-LC-MS/MS. The batch-specific Certificate of Analysis documenting >99.0% HPLC purity provides the traceability required for method validation reports submitted to regulatory bodies.

Application

Selection Property

Validation Focus

Isotope dilution LC-MS/MS of propazine in drinking water

Deuterated ISTD with certified isotopic enrichment and documented stability

Method detection limit verification and multi-year proficiency testing

LC-MS/MS confirmation after triazine ELISA screening

Distinct mass shift without cross-reactivity in common immunoassays

Orthogonal confirmatory analysis per SANTE guidelines

Environmental fate studies with long-term sample archiving

Documented purity and certified stability under refrigerated storage

Archived extract re-analysis integrity across sampling campaigns

Multi-residue method development in complex matrices

Complete +7 Da mass shift and co-elution with native analyte

Matrix-effect correction for high-starch matrices; method validation traceability

• [1] Wortberg, M., et al. (1996). Immunoassay for Simazine and Atrazine with Low Cross-Reactivity for Propazine. Analytica Chimica Acta. View Source
• [2] Shimadzu Chemistry & Diagnostics SAS. (2026). [2H7]-Propazine Product Information (C7083). View Source